Cas no 1805108-39-7 (1-Bromo-4-fluoro-2-iodo-3-nitrobenzene)

• Product Name: 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene
• CAS No: 1805108-39-7
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• CID: 4793064
• Update Time: 2025-05-19

1-Bromo-4-fluoro-2-iodo-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-fluoro-2-iodo-3-nitrobenzene
• 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene

• Inchi： 1S/C6H2BrFINO2/c7-3-1-2-4(8)6(5(3)9)10(11)12/h1-2H
• InChI Key： OLHQDYSAYIKYGN-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene

Comprehensive Overview of 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene (CAS No. 1805108-39-7)

1-Bromo-4-fluoro-2-iodo-3-nitrobenzene (CAS No. 1805108-39-7) is a halogenated nitrobenzene derivative that has garnered significant attention in organic synthesis and pharmaceutical research. This compound, characterized by its unique combination of bromo, fluoro, iodo, and nitro functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, C₆H₂BrFINO₂, offers multiple reactive sites, making it invaluable for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for halogenated aromatic compounds like 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene has surged due to their role in synthesizing Agrochemicals, Pharmaceutical Intermediates, and OLED Materials. Researchers and industries frequently search for "synthesis of polyhalogenated nitrobenzenes" or "applications of 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene," reflecting its relevance in cutting-edge applications. The compound's stability under various conditions and its ability to undergo selective substitutions make it a preferred choice for designing high-performance electronic materials and targeted drug candidates.

One of the trending topics in organic chemistry is the "green synthesis of halogenated compounds," where 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene is often discussed. Environmental concerns have driven innovations in catalytic methods and solvent-free reactions to minimize waste. For instance, palladium-catalyzed reactions using this compound yield high-efficiency transformations while reducing heavy metal residues. Such advancements align with the global push toward Sustainable Chemistry, a keyword frequently associated with this compound in academic literature.

From a structural perspective, the presence of iodo and bromo groups in 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene enables regioselective functionalization, a feature highly sought after in medicinal chemistry. Questions like "How to optimize the yield of 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene?" or "What are the alternatives to traditional halogenation methods?" dominate forums and research databases. These queries highlight the compound's technical challenges and opportunities for innovation.

In material science, 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene is explored for its potential in organic semiconductors and liquid crystal displays (LCDs). Its electron-withdrawing nitro group enhances charge transport properties, a critical factor in flexible electronics—a rapidly growing sector. Searches for "nitrobenzene derivatives in electronics" often lead to studies involving this compound, underscoring its interdisciplinary importance.

Safety and handling of 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene are also frequently discussed topics. While not classified as hazardous under standard conditions, proper storage in amber glass containers away from light and moisture is recommended to maintain stability. This aligns with broader industry standards for halogenated compounds, ensuring compliance with REACH and OSHA guidelines.

In summary, 1-Bromo-4-fluoro-2-iodo-3-nitrobenzene (CAS No. 1805108-39-7) is a multifaceted compound bridging gaps between pharmaceuticals, agrochemicals, and advanced materials. Its adaptability to modern synthetic methodologies and alignment with sustainability trends solidify its position as a cornerstone in contemporary chemical research.